Cas no 205311-54-2 (2-methyl-1H-imidazole-5-sulfonyl chloride)

• Product Name: 2-methyl-1H-imidazole-5-sulfonyl chloride
• CAS No: 205311-54-2
• MF: C₄H₅ClN₂O₂S
• MW: 180.612698316574
• MDL: MFCD11107978
• CID: 3898112
• PubChem ID: 10583549
• Update Time: 2025-06-07

2-methyl-1H-imidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-sulfonyl chloride, 2-methyl-
• 2-Methyl-3H-imidazole-4-sulfonyl chloride
• 1H-Imidazole-5-sulfonyl chloride, 2-methyl-
• 2-methyl-1H-imidazole-5-sulfonyl chloride
• 205311-54-2
• AKOS005638785
• SCHEMBL538553
• BBL021645
• AT36818
• EN300-66958
• DB-116856
• MFCD11107978
• 2-Methyl-1H-imidazole-4-sulfonyl chloride
• AKOS009359549
• STK894359
• 2-methyl-1H-imidazole-5-sulfonylchloride
• QZSIDBSNCFPOCI-UHFFFAOYSA-N
• 2-Methyl-1H-imidazole-4-sulphonyl chloride
• 834-216-9

• MDL： MFCD11107978
• Inchi： 1S/C4H5ClN2O2S/c1-3-6-2-4(7-3)10(5,8)9/h2H,1H3,(H,6,7)
• InChI Key： QZSIDBSNCFPOCI-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C(C)N1)(=O)=O

Computed Properties

• Exact Mass: 179.9760263g/mol
• Monoisotopic Mass: 179.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-methyl-1H-imidazole-5-sulfonyl chloride

Professional Introduction to 2-methyl-1H-imidazole-5-sulfonyl chloride (CAS No. 205311-54-2)

2-methyl-1H-imidazole-5-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 205311-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazole sulfonyl chloride class, which is known for its versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and drug intermediates.

The structure of 2-methyl-1H-imidazole-5-sulfonyl chloride features a five-membered heterocyclic ring containing nitrogen atoms, which is a hallmark of imidazole derivatives. The presence of a methyl group at the 2-position and a sulfonyl chloride group at the 5-position enhances its reactivity, making it a valuable building block for further chemical modifications. This compound’s unique structural features have positioned it as a key intermediate in the development of novel therapeutic agents.

In recent years, 2-methyl-1H-imidazole-5-sulfonyl chloride has been extensively studied for its potential applications in drug discovery. One of the most notable areas of research involves its use in the synthesis of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. The sulfonyl chloride moiety allows for facile introduction of carboxylate groups, enabling the formation of covalent bonds with biological targets. This property has made it particularly useful in the development of targeted therapies that require precise molecular interactions.

Moreover, 2-methyl-1H-imidazole-5-sulfonyl chloride has been explored in the synthesis of small molecule inhibitors targeting kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive therapeutic targets. The compound’s ability to undergo nucleophilic substitution reactions makes it an ideal candidate for generating derivatives with enhanced binding affinity and selectivity. Recent studies have demonstrated its efficacy in generating potent inhibitors that can modulate enzyme activity without significant off-target effects.

Another emerging area where 2-methyl-1H-imidazole-5-sulfonyl chloride has shown promise is in the development of antiviral agents. The structural framework of imidazole derivatives provides a favorable environment for interacting with viral proteases and polymerases, which are essential for viral replication. By incorporating this compound into drug candidates, researchers have been able to design molecules that can inhibit viral enzymes effectively. Preliminary findings suggest that derivatives of 2-methyl-1H-imidazole-5-sulfonyl chloride exhibit promising antiviral activity against several strains of RNA viruses.

The synthetic utility of 2-methyl-1H-imidazole-5-sulfonyl chloride extends beyond pharmaceutical applications. It has also been utilized in materials science, particularly in the development of functional polymers and coatings. The sulfonyl chloride group enables cross-linking reactions, allowing for the creation of materials with tailored properties such as enhanced durability and biocompatibility. These materials are being explored for use in medical implants and tissue engineering scaffolds.

In conclusion, 2-methyl-1H-imidazole-5-sulfonyl chloride (CAS No. 205311-54-2) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features and reactivity make it an indispensable tool in drug discovery, enabling the synthesis of novel therapeutic agents targeting various diseases. Additionally, its applications in materials science highlight its versatility beyond pharmaceuticals. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical synthesis and medicinal chemistry.